Cas no 827629-51-6 (1H-Pyrazole-4-carbonitrile, 3-amino-1-(cyclohexylmethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-amino-1-(cyclohexylmethyl)-
• CAS No: 827629-51-6
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 682653
• PubChem ID: 71417143
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 3-amino-1-(cyclohexylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-amino-1-(cyclohexylmethyl)-
• 3-amino-1-(cyclohexylmethyl)pyrazole-4-carbonitrile
• A1-18516
• DTXSID20836489
• 827629-51-6
• 3-Amino-1-(cyclohexylmethyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C11H16N4/c12-6-10-8-15(14-11(10)13)7-9-4-2-1-3-5-9/h8-9H,1-5,7H2,(H2,13,14)
• InChI Key： FDNGOZQOWKDLMO-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(N)=N1)CC1CCCCC1

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.6Ų